[(3-Chloro-4-fluorophenyl)methyl](propyl)amine

• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.67 g/mol
• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]propan-1-amine
• InChI: InChI=1S/C10H13ClFN/c1-2-5-13-7-8-3-4-10(12)9(11)6-8/h3-4,6,13H,2,5,7H2,1H3
• InChI Key: QAMCIIAMUAJTNC-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC(=C(C=C1)F)Cl

Description

(3-Chloro-4-fluorophenyl)methylamine is a secondary amine featuring a benzyl group substituted with chlorine (Cl) at position 3 and fluorine (F) at position 4 on the aromatic ring, coupled with a propyl chain attached to the nitrogen atom. This compound’s structure combines electron-withdrawing halogen substituents with a flexible alkyl chain, making it a candidate for applications in medicinal chemistry and material science. Its molecular weight is approximately 217.68 g/mol (calculated based on C₁₀H₁₂ClFₙN).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-4-fluorophenyl)methylamine typically involves the reaction of 3-chloro-4-fluorobenzyl chloride with propylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene at room temperature or slightly elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of (3-Chloro-4-fluorophenyl)methylamine may involve continuous flow processes to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions and improving yield. The purification of the product is typically achieved through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-4-fluorophenyl)methylamine can undergo various types of chemical reactions, including:

Nucleophilic substitution: The chlorine atom on the phenyl ring can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or alkane derivatives.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Reagents such as potassium permanganate, chromium trioxide, or hydrogen peroxide in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation using palladium on carbon.

Major Products Formed

Nucleophilic substitution: Formation of substituted phenyl derivatives.

Oxidation: Formation of imines or nitriles.

Reduction: Formation of primary or secondary amines or alkanes.

Scientific Research Applications

(3-Chloro-4-fluorophenyl)methylamine has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Materials Science: It is used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (3-Chloro-4-fluorophenyl)methylamine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the chlorine and fluorine atoms can influence the compound’s binding affinity and selectivity towards its molecular targets.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on the Aromatic Ring

The electronic and steric properties of halogen substituents significantly influence the compound’s reactivity and interaction with biological targets. Key comparisons include:

a. (4-tert-Butylphenyl)methylamine hydrochloride (CAS: 1240571-18-9)

• Substituent : A bulky tert-butyl group at position 3.
• Application : Used as a pharmaceutical intermediate, where hydrophobicity is advantageous for crossing biological barriers.

b. (4-Bromophenyl)methylamine hydrochloride (CAS: 1158483-97-6)

• Substituent : Bromine (Br) at position 4.
• Impact : Bromine’s larger atomic radius and polarizability compared to Cl/F may enhance halogen bonding with proteins or nucleic acids.
• Application : Explored in drug discovery for targeting halogen-binding pockets.

c. 1-(3-chlorophenyl)propylamine

• Substituent : A 3-chlorophenyl group with an extended propyl chain.
• Impact : The longer alkyl chain increases hydrophobicity, while the 3-Cl substituent directs electronic effects similarly to the target compound.

Alkyl Chain Variations

The length and branching of the alkyl chain on the amine nitrogen modulate solubility and steric effects:

a. Methyl(3-phenoxypropyl)amine derivatives

• Structure: A phenoxy group replaces the benzyl moiety.
• Impact : The ether linkage introduces flexibility and polarity, altering binding kinetics compared to direct benzylamine linkages.

b. [(4-Chlorophenyl)methyl][3-(diethylamino)propyl]amine (CAS: 108010-87-3)

• Structure: A diethylamino-propyl chain instead of a simple propyl group.

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound	Molecular Weight (g/mol)	logP (Predicted)	Key Substituents
(3-Chloro-4-fluorophenyl)methylamine	217.68	~2.5	3-Cl, 4-F
(4-tert-Butylphenyl)methylamine	235.83	~3.8	4-tert-Bu
(4-Bromophenyl)methylamine	244.13	~3.0	4-Br
1-(3-chlorophenyl)propylamine	287.83	~4.2	3-Cl, extended alkyl chain

Notes:

• logP values are estimated using fragment-based methods (e.g., Crippen’s method).
• The target compound’s 3-Cl, 4-F substitution balances moderate lipophilicity with electronic effects suitable for receptor binding.

Biological Activity

(3-Chloro-4-fluorophenyl)methylamine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its mechanisms of action, target interactions, and research findings related to its biological effects.

Chemical Structure and Properties

• Molecular Formula : C11H14ClF
• Molecular Weight : 215.68 g/mol
• Structure : The compound features a chloro and fluorine substitution on a phenyl ring, connected to a propyl amine side chain.

Target Enzymes

The primary target of (3-Chloro-4-fluorophenyl)methylamine is tyrosinase (TYR, EC 1.14.18.1) , an enzyme critical in the melanogenesis pathway.

Mode of Action

The compound inhibits tyrosinase activity, which results in the suppression of melanin production. This inhibition is significant for applications in skin lightening and cosmetic formulations.

Biochemical Pathways Affected

The compound primarily impacts the melanogenesis pathway , which is responsible for melanin synthesis in melanocytes. By inhibiting tyrosinase, (3-Chloro-4-fluorophenyl)methylamine alters pigmentation levels in cells.

Cellular Effects

Research indicates that this compound influences various cellular processes:

• Gene Expression : It modulates the expression of genes involved in melanin synthesis.
• Cell Signaling : The compound affects signaling pathways that regulate cellular metabolism and function.

Inhibition Studies

Several studies have demonstrated the inhibitory effects of (3-Chloro-4-fluorophenyl)methylamine on tyrosinase from Agaricus bisporus, confirming its potential as a skin-lightening agent.

Molecular Docking Analysis

Computational studies have shown that the 3-chloro-4-fluorophenyl moiety enhances binding affinity to tyrosinase, suggesting that structural modifications could lead to more effective inhibitors.

Case Studies and Experimental Data

Study	Findings
Inhibition Assay	Demonstrated potent inhibitory effects on tyrosinase activity (IC50 value unspecified).
Molecular Docking	Indicated enhanced binding affinity due to structural features (specific binding energies not reported).

Q & A

Basic: What are the standard synthetic routes for (3-Chloro-4-fluorophenyl)methylamine?

The synthesis typically involves nucleophilic substitution between 3-chloro-4-fluorobenzyl chloride and propylamine under basic conditions. A common protocol includes:

• Reacting equimolar amounts of 3-chloro-4-fluorobenzyl chloride and propylamine in a polar aprotic solvent (e.g., dichloromethane or toluene).
• Adding a base like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) to deprotonate the amine and drive the reaction .
• Purification via column chromatography or recrystallization to isolate the product. Yield optimization may require temperature control (e.g., reflux at 60–80°C) .

Advanced: How can steric and electronic effects be managed during synthesis?

The chlorine and fluorine substituents on the phenyl ring induce electron-withdrawing effects, which can slow nucleophilic attack. To mitigate this:

• Use polar aprotic solvents (e.g., DMF) to stabilize transition states.
• Introduce microwave-assisted synthesis to accelerate reaction kinetics under controlled heating .
• Employ bulky bases (e.g., DBU) to reduce steric hindrance around the benzyl chloride moiety .

Basic: What spectroscopic techniques confirm the compound’s structure?

• ¹H/¹³C NMR : Peaks for the benzyl group (δ 4.3–4.5 ppm for CH₂N), propyl chain (δ 0.9–1.6 ppm for CH₃ and CH₂), and aromatic protons (δ 6.8–7.5 ppm) .
• Mass Spectrometry (MS) : Molecular ion peak at m/z 215.6 (C₁₀H₁₂ClFN₂) with fragmentation patterns corresponding to loss of Cl/F .

Advanced: How can crystallography resolve ambiguities in molecular conformation?

• Single-crystal X-ray diffraction (XRD) with SHELXL refinement determines bond angles, torsional strains, and non-covalent interactions. For example:
  • The dihedral angle between the phenyl ring and the propylamine chain can reveal steric constraints.
  • Hydrogen bonding networks (e.g., N–H···Cl/F) may explain solubility trends .

Basic: What in vitro assays assess biological activity?

• Enzyme inhibition assays : Measure IC₅₀ values against targets like monoamine oxidases (MAOs) using fluorogenic substrates.
• Receptor binding studies : Radioligand competition assays (e.g., with ³H-labeled ligands) quantify affinity for GPCRs .

Advanced: How can binding kinetics be analyzed quantitatively?

• Surface Plasmon Resonance (SPR) : Real-time monitoring of association/dissociation rates (kₐ, kₑ) between the compound and immobilized targets.
• Isothermal Titration Calorimetry (ITC) : Measures thermodynamic parameters (ΔH, ΔS) to elucidate binding mechanisms .

Basic: How should the compound be stored to ensure stability?

• Store under argon or nitrogen at –20°C in amber vials to prevent oxidation.
• Avoid exposure to moisture (use desiccants) and light, as the fluorophenyl group is prone to photodegradation .

Advanced: What analytical methods track degradation pathways?

• HPLC-MS/MS : Identifies degradation products (e.g., dehalogenated or oxidized derivatives) under stress conditions (heat/UV).
• Kinetic studies : Plot degradation half-life (t₁/₂) in buffers of varying pH to predict shelf life .

Basic: How do substituent positions (3-Cl, 4-F) influence reactivity?

• Electronic effects : The meta-chlorine reduces electron density at the benzyl carbon, slowing nucleophilic substitution.
• Steric effects : The para-fluorine minimally impacts steric bulk but enhances lipophilicity, affecting solubility .

Advanced: How can computational modeling predict pharmacokinetic properties?

• DFT calculations : Optimize geometry and calculate frontier molecular orbitals (HOMO/LUMO) to predict redox stability.
• Molecular Dynamics (MD) : Simulate membrane permeability (logP) and blood-brain barrier penetration using force fields like AMBER .

Basic: What safety protocols are essential during handling?

• Use nitrile gloves , lab coats, and fume hoods to avoid dermal/ocular exposure.
• Follow GHS P280/P273 guidelines: Contain spills with inert absorbents and dispose via hazardous waste facilities .

Advanced: How to resolve contradictions in reported bioactivity data?

• Meta-analysis : Compare IC₅₀ values across studies, controlling for assay conditions (pH, temperature).
• Structure-Activity Relationship (SAR) : Correlate substituent variations (e.g., replacing Cl with Br) with activity trends .